- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
Recommended suppliers
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Enjia Trading Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Pyrrolidinylpyridines
Pyrrolidinylpyridines are a class of heterocyclic compounds that consist of a pyridine ring fused to a pyrrolidine ring. These molecules are characterized by their unique structural features, which include the presence of both nitrogen atoms in different sp3-hybridized environments. Pyrrolidinylpyridines have shown potential applications in various fields due to their diverse chemical properties and pharmacological activities.
Structurally, these compounds exhibit a combination of aromaticity from the pyridine ring and heteroatom diversity from the pyrrolidine moiety. Such structural features contribute to their ability to form hydrogen bonds, which can influence their solubility, stability, and interaction with biological targets.
In pharmaceutical research, pyrrolidinylpyridines have been explored for their potential as modulators of various receptor systems, including G-protein coupled receptors (GPCRs). They are also investigated for their role in pain management, neurodegenerative disorders, and other therapeutic areas due to their structural complexity and ability to interact with multiple targets.
The synthesis of pyrrolidinylpyridines can be achieved through various methods, such as multi-step organic reactions or via cross-coupling strategies. The functionalization of these compounds allows for the introduction of diverse substituents, which can further enhance their biological activity and chemical versatility.
-
Inulosucrase Enzyme: A Key Player in Sucrose Metabolism and Pharmaceutical ApplicationsInulosucrase Enzyme: A Key Player in Sucrose Metabolism and Pharmaceutical Applications Inulosucrase is a unique enzyme that has garnered significant attention in the fields of chemistry and biomedicine due to its role in sucrose metabolism and its potential for pharmaceutical applications. This article delves into the structure, function, and diverse uses of Inulosucrase, highlighting its imp...
-
The Therapeutic and Pharmacological Significance of Aspirin in Modern MedicineThe Therapeutic and Pharmacological Significance of Aspirin in Modern Medicine Introduction Aspirin, a cornerstone of modern pharmacology, has been a trusted remedy for centuries. Its versatility lies in its dual role as an anti-inflammatory and anticoagulant agent, making it invaluable in treating various conditions from pain management to cardiovascular diseases. Historical Background The his...
-
Synthesis and Applications of 2-Chlorobenzaldehyde in Chemical BiopharmaceuticalsSynthesis and Applications of 2-Chlorobenzaldehyde in Chemical Biopharmaceuticals Introduction 2-Chlorobenzaldehyde, a derivative of benzaldehyde with a chlorine substituent at the second position, has garnered significant attention in the fields of chemistry and biomedicine. Its unique chemical structure renders it a versatile compound for various applications, particularly in the synthesis of bi...
-
Synthesis and Applications of Fluorotamide Acid in Chemical BiopharmaceuticalsSynthesis and Applications of Fluorotamide Acid in Chemical Biopharmaceuticals Introduction to Fluorotamide Acid Fluorotamide acid is a fluorinated organic compound that has gained significant attention in the field of chemical biopharmaceuticals due to its unique properties and versatility. This compound serves as a crucial building block in the synthesis of various bioactive molecules, includin...
-
Triethylene Glycol: A Potential Excipient in Pharmaceutical FormulationsTriethylene Glycol: A Potential Excipient in Pharmaceutical Formulations Introduction to Triethylene Glycol as an Excipient Triethylene glycol (TEG), also known as 2,2,3-trimethoxypropanol or glycerol tri(methyl ether), is a versatile chemical compound with applications in various industries, including pharmaceuticals, cosmetics, and food additives. In the context of pharmaceutical formulations, ...
